Cas no 1187830-65-4 (5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline HCl
- 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride
- 7-(TrifluoroMethyl)-1,2,3,4-tetrahydro-5-iodo-isoquinoline HCl
- 5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
- A892905
- 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
- 1187830-65-4
- BVAKPJYFEIMXBP-UHFFFAOYSA-N
- W-205000
- 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolinehydrochloride
- AS-54620
- DTXSID40718814
- J-519047
- DB-061389
- AKOS015849432
- SC2411
-
- MDL: MFCD11846196
- Inchi: 1S/C10H9F3IN.ClH/c11-10(12,13)7-3-6-5-15-2-1-8(6)9(14)4-7;/h3-4,15H,1-2,5H2;1H
- InChI Key: BVAKPJYFEIMXBP-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CC2CNCCC=21.Cl
Computed Properties
- Exact Mass: 362.95000
- Monoisotopic Mass: 362.94986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 4.08650
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information
- Storage Condition:Sealed in dry,Room Temperature
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128623-1g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
1187830-65-4 | 95% | 1g |
$485 | 2021-08-05 | |
| Chemenu | CM128623-1g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
1187830-65-4 | 95% | 1g |
$595 | 2023-11-23 | |
| eNovation Chemicals LLC | K07730-1g |
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride |
1187830-65-4 | >95% | 1g |
$580 | 2024-05-23 | |
| Alichem | A189006470-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
1187830-65-4 | 95% | 1g |
$513.81 | 2023-09-04 | |
| Ambeed | A629073-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
1187830-65-4 | 95% | 1g |
$496.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622993-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
1187830-65-4 | 98% | 1g |
¥5103.00 | 2024-08-09 | |
| eNovation Chemicals LLC | K07730-1g |
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride |
1187830-65-4 | >95% | 1g |
$580 | 2025-02-25 | |
| eNovation Chemicals LLC | K07730-1g |
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride |
1187830-65-4 | >95% | 1g |
$580 | 2025-03-03 |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
Introduction to 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1187830-65-4)
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1187830-65-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of both an iodine substituent and a trifluoromethyl group on the tetrahydroisoquinoline core enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.
The structure of 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is characterized by a rigid aromatic system with significant electron-withdrawing effects due to the trifluoromethyl group. This modification not only influences the electronic properties of the molecule but also its solubility and metabolic stability. The hydrochloride salt form ensures better crystallinity and stability, which are crucial factors in pharmaceutical formulations.
Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutics. Specifically, compounds with halogenated aromatic rings have shown promise in modulating enzyme activity and receptor binding. The iodo-substituted tetrahydroisoquinoline moiety in this compound is particularly interesting because it can serve as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in synthesizing complex drug molecules and have been instrumental in generating novel bioactive scaffolds.
The trifluoromethyl group is another key feature that contributes to the unique pharmacological properties of this compound. This group is known to enhance binding affinity to biological targets by increasing lipophilicity and metabolic stability. In particular, trifluoromethylated compounds have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The combination of an iodine atom and a trifluoromethyl group in 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride suggests potential applications in multiple therapeutic areas.
In the context of drug discovery, this compound can be used as a key intermediate in synthesizing more complex molecules with tailored biological activities. The iodine atom provides a convenient site for further functionalization, allowing chemists to explore diverse structural modifications. For instance, palladium-catalyzed coupling reactions can introduce new pharmacophores or expand the molecular framework. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.
Current research in neuropharmacology has demonstrated that tetrahydroisoquinoline derivatives exhibit significant potential as modulators of central nervous system (CNS) pathways. The structural similarity of these compounds to natural alkaloids found in plants has led to their investigation as potential treatments for neurological disorders such as Parkinson's disease and depression. The unique combination of substituents in 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride may confer enhanced efficacy or selectivity compared to simpler analogs.
From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in pharmaceutical synthesis. The introduction of both halogen atoms and fluorinated groups requires careful optimization to ensure high yields and purity. Advanced catalytic systems and green chemistry principles are increasingly being employed to minimize waste and improve sustainability in drug manufacturing processes.
The biological evaluation of this compound has begun to yield promising results in preclinical studies. Initial assays have shown that it interacts with specific enzymes and receptors involved in disease pathways. For example, its ability to modulate neurotransmitter release or inhibit key enzymes could make it a candidate for treating conditions related to dysregulated signaling cascades. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.
In conclusion, 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a compelling example of how structural modifications can enhance the pharmacological properties of tetrahydroisoquinoline derivatives. Its unique combination of substituents makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this class of compounds, 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is poised to play an important role in advancing pharmaceutical innovation.
1187830-65-4 (5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride) Related Products
- 939758-80-2(Isoquinoline, 1,2,3,4-tetrahydro-5-iodo-)
- 1185156-32-4(1,2,3,4-Tetrahydro-5-iodoisoquinoline hydrochloride)
- 1187884-11-2(5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)